Methyl 4,5,6-trichloropicolinate

• Molecular Formula: C7H4Cl3NO2
• Molecular Weight: 240.5 g/mol
• IUPAC Name: methyl 4,5,6-trichloropyridine-2-carboxylate
• InChI: InChI=1S/C7H4Cl3NO2/c1-13-7(12)4-2-3(8)5(9)6(10)11-4/h2H,1H3
• InChI Key: FRWLPOFCVNVPFU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(C(=C1)Cl)Cl)Cl

Description

Methyl 4,5,6-trichloropicolinate is a useful research compound. Its molecular formula is C7H4Cl3NO2 and its molecular weight is 240.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 5,6-dichloropyridine-2-carboxylate-N-oxide (22.0 g, 0.100 mol) and phosphorus oxychloride (15.70 mL, 0.169 mol) was heated at 70° C. for 36 hours. The solvent was removed and the residue carefully taken up into diethyl ether and water. The organic layer was washed with saturated sodium bicarbonate solution, water, brine, dried and concentrated to give methyl 4,5,6-trichloropyridine-2-carboxylate (20.0 g, 0.083 mol). 1H NMR (CDCl3): δ 8.16 (s, 1H), 4.02 (s, 3H).